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Compound of Interest

Compound Name: Carbazole D8

Cat. No.: B1428729 Get Quote

Introduction
Carbazole-d8 (1,2,3,4,5,6,7,8-octadeuterio-9H-carbazole) is the deuterated analog of

Carbazole.[1][2] Due to its isotopic labeling, Carbazole-d8 serves as an excellent internal

standard in quantitative analytical methods, such as gas chromatography-mass spectrometry

(GC-MS) and liquid chromatography-mass spectrometry (LC-MS), for the detection and

quantification of carbazole and related compounds in various matrices. Accurate preparation of

standard solutions is critical for generating reliable calibration curves and ensuring the

precision of analytical results.

This application note provides a detailed protocol for the preparation of Carbazole-d8 standard

solutions, intended for use by researchers, scientists, and drug development professionals. The

protocol covers the preparation of a stock solution and a series of working standard solutions

through serial dilution.

Materials and Reagents
Carbazole-d8 (solid, purity ≥ 98%)

Toluene (analytical grade) or Dimethyl sulfoxide (DMSO, analytical grade)

Volumetric flasks (Class A)

Pipettes (calibrated)
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Analytical balance (readable to 0.01 mg)

Vials for storage

Physicochemical and Solubility Data
A summary of the key physicochemical properties and solubility information for Carbazole-d8 is

provided in the table below. Carbazole-d8 is soluble in organic solvents such as toluene,

DMSO, and acetone, but is practically insoluble in water.[3][4]

Property Value Reference

Molecular Formula C₁₂HD₈N [2]

Molecular Weight 175.26 g/mol [2][5]

CAS Number 38537-24-5 [1][2][5][6]

Appearance
Off-white to light brown solid

powder
[2]

Solubility in DMSO ~83.33 mg/mL (~475.5 mM) [2]

LogP 3.72 [2]

Experimental Protocol
This protocol describes the preparation of a 100 µg/mL stock solution of Carbazole-d8 in

toluene, followed by the creation of a series of working standards with concentrations ranging

from 10 ng/mL to 1000 ng/mL.

1. Preparation of Carbazole-d8 Stock Solution (100 µg/mL)

Accurately weigh 10 mg of Carbazole-d8 powder using an analytical balance.

Quantitatively transfer the weighed Carbazole-d8 into a 100 mL volumetric flask.

Add a small amount of toluene to the flask to dissolve the solid.

Once dissolved, fill the flask to the mark with toluene.
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Cap the flask and invert it several times to ensure the solution is homogeneous.

This solution is the 100 µg/mL Stock Solution.

2. Preparation of Working Standard Solutions (Serial Dilution)

Prepare a series of working standards by serially diluting the 100 µg/mL stock solution.

Working Standard 1 (1000 ng/mL): Pipette 1 mL of the 100 µg/mL stock solution into a 100

mL volumetric flask and dilute to the mark with toluene.

Working Standard 2 (500 ng/mL): Pipette 5 mL of Working Standard 1 into a 10 mL

volumetric flask and dilute to the mark with toluene.

Working Standard 3 (250 ng/mL): Pipette 5 mL of Working Standard 2 into a 10 mL

volumetric flask and dilute to the mark with toluene.

Working Standard 4 (100 ng/mL): Pipette 4 mL of Working Standard 3 into a 10 mL

volumetric flask and dilute to the mark with toluene.

Working Standard 5 (50 ng/mL): Pipette 5 mL of Working Standard 4 into a 10 mL volumetric

flask and dilute to the mark with toluene.

Working Standard 6 (25 ng/mL): Pipette 5 mL of Working Standard 5 into a 10 mL volumetric

flask and dilute to the mark with toluene.

Working Standard 7 (10 ng/mL): Pipette 4 mL of Working Standard 6 into a 10 mL volumetric

flask and dilute to the mark with toluene.

Workflow for Standard Solution Preparation
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Stock Solution Preparation

Working Standard Preparation

Weigh 10 mg
Carbazole-d8

Dissolve in Toluene

100 mL Volumetric Flask
(100 µg/mL Stock)

1000 ng/mL
(1 mL Stock in 100 mL)

Dilute 1:100

500 ng/mL

Dilute 1:2

250 ng/mL

Dilute 1:2

100 ng/mL

Dilute 2:5

50 ng/mL

Dilute 1:2

25 ng/mL

Dilute 1:2

10 ng/mL

Dilute 2:5
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Caption: Workflow for the preparation of Carbazole-d8 standard solutions.
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Storage and Stability
Carbazole-d8 solutions are noted to be potentially unstable and it is often recommended to

prepare them fresh.[1] If storage is necessary, solutions should be stored in amber vials at

-20°C to minimize degradation from light and temperature.[2] The stability of the solutions

under these conditions should be periodically verified. The solid powder form of Carbazole-d8

is stable for years when stored at -20°C.[1][2]

Safety Precautions
Carbazole is suspected of causing cancer and is very toxic to aquatic life.[5] Handle Carbazole-

d8 with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses. All handling should be performed in a well-ventilated area or a fume hood. Dispose of

waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. Carbazole-d8 (carbazole-d8) | bioactive compound | CAS 38537-24-5 | Buy Carbazole-d8
(carbazole-d8) from Supplier InvivoChem [invivochem.com]

3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

4. chembk.com [chembk.com]

5. Carbazole (ring-Dâ��, 98%)- Cambridge Isotope Laboratories, DLM-2134-0.1
[isotope.com]

6. Carbazole-d8,NH | CAS 38537-24-5 | LGC Standards [lgcstandards.com]

To cite this document: BenchChem. [Application Note: Preparation of Carbazole-d8 Standard
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1428729#protocol-for-preparing-carbazole-d8-
standard-solutions]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.selleckchem.com/products/carbazole-d8.html
https://www.invivochem.com/Carbazole-d8-carbazole-d8.html
https://www.selleckchem.com/products/carbazole-d8.html
https://www.invivochem.com/Carbazole-d8-carbazole-d8.html
https://isotope.com/synthetic-intermediates/carbazole-ring-d8-dlm-2134-01
https://www.benchchem.com/product/b1428729?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/carbazole-d8.html
https://www.invivochem.com/Carbazole-d8-carbazole-d8.html
https://www.invivochem.com/Carbazole-d8-carbazole-d8.html
https://labchem-wako.fujifilm.com/sds/W01W0103-2097JGHEEN.pdf
https://www.chembk.com/en/chem/9H-carbazole-1,2,3,4,5,6,7,8-d8
https://isotope.com/synthetic-intermediates/carbazole-ring-d8-dlm-2134-01
https://isotope.com/synthetic-intermediates/carbazole-ring-d8-dlm-2134-01
https://www.lgcstandards.com/LC/en/Carbazole-d8-NH/p/TRC-C176074
https://www.benchchem.com/product/b1428729#protocol-for-preparing-carbazole-d8-standard-solutions
https://www.benchchem.com/product/b1428729#protocol-for-preparing-carbazole-d8-standard-solutions
https://www.benchchem.com/product/b1428729#protocol-for-preparing-carbazole-d8-standard-solutions
https://www.benchchem.com/product/b1428729#protocol-for-preparing-carbazole-d8-standard-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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